Cas no 1610021-32-3 (5-Bromo-2-methylpyrazolo[1,5-a]pyrimidine)

• Product Name: 5-Bromo-2-methylpyrazolo[1,5-a]pyrimidine
• CAS No: 1610021-32-3
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 4702371
• PubChem ID: 90135512
• Update Time: 2025-06-12

5-Bromo-2-methylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methylpyrazolo[1,5-a]pyrimidine
• YRKFYIUUIUMTAZ-UHFFFAOYSA-N
• FCH3863448
• AX8326276
• Pyrazolo[1,5-a]pyrimidine, 5-bromo-2-methyl-
• 1610021-32-3
• DTXSID701271437
• D74480
• CS-0083447
• SCHEMBL15690263

• Inchi： 1S/C7H6BrN3/c1-5-4-7-9-6(8)2-3-11(7)10-5/h2-4H,1H3
• InChI Key： YRKFYIUUIUMTAZ-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C(=CC(C)=N2)N=1

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 1.8

Additional information on 5-Bromo-2-methylpyrazolo[1,5-a]pyrimidine

Introduction to 5-Bromo-2-methylpyrazolo[1,5-a]pyrimidine (CAS No. 1610021-32-3)

5-Bromo-2-methylpyrazolo[1,5-a]pyrimidine, identified by its Chemical Abstracts Service (CAS) number 1610021-32-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazolopyrimidine class, a structural motif known for its broad spectrum of biological activities. The presence of both bromine and methyl substituents in its molecular framework enhances its utility as a versatile intermediate in the synthesis of various pharmacologically active agents.

The structural uniqueness of 5-Bromo-2-methylpyrazolo[1,5-a]pyrimidine lies in its fused bicyclic system, which consists of a pyrazole ring linked to a pyrimidine ring. This particular arrangement facilitates diverse chemical modifications, making it an attractive scaffold for drug discovery efforts. The bromine atom at the 5-position and the methyl group at the 2-position serve as key functional handles, enabling further derivatization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations.

In recent years, 5-Bromo-2-methylpyrazolo[1,5-a]pyrimidine has been extensively explored in the development of novel therapeutic agents. Its derivatives have shown promise in several pharmacological contexts, including antiviral, anticancer, and anti-inflammatory applications. The pyrazolopyrimidine core is particularly recognized for its ability to interact with biological targets such as kinases and other enzymes involved in disease pathways. This has spurred considerable interest among researchers seeking to develop small-molecule inhibitors with high specificity and efficacy.

One of the most compelling aspects of 5-Bromo-2-methylpyrazolo[1,5-a]pyrimidine is its role as a key intermediate in the synthesis of targeted therapeutics. For instance, recent studies have highlighted its utility in generating inhibitors of aberrantly activated kinases, which are implicated in various cancers. By leveraging the bromine atom for palladium-catalyzed cross-coupling reactions, researchers have been able to construct complex molecular architectures with enhanced binding affinity to their intended targets. These advances underscore the compound's significance in modern drug design strategies.

The pharmaceutical industry has also been keen on exploring the potential of 5-Bromo-2-methylpyrazolo[1,5-a]pyrimidine derivatives as antiviral agents. Preliminary findings suggest that certain modifications of this scaffold can interfere with viral replication mechanisms by inhibiting essential viral enzymes or proteins. This area of research is particularly relevant in light of emerging viral threats and the ongoing need for effective antiviral therapies. The versatility of 5-Bromo-2-methylpyrazolo[1,5-a]pyrimidine as a starting material makes it an invaluable asset in medicinal chemistry libraries.

Moreover, the compound's structural features make it amenable to optimization for improved pharmacokinetic properties. Researchers are actively investigating ways to enhance its solubility, bioavailability, and metabolic stability through structural modifications. These efforts are crucial for translating promising preclinical findings into viable clinical candidates. The ability to fine-tune the electronic and steric properties of 5-Bromo-2-methylpyrazolo[1,5-a]pyrimidine derivatives allows for tailored design approaches that address specific therapeutic needs.

From a synthetic chemistry perspective, 5-Bromo-2-methylpyrazolo[1,5-a]pyrimidine serves as a versatile building block for constructing more complex heterocyclic systems. Its reactivity profile allows for facile introduction of diverse functional groups, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying novel lead structures with therapeutic potential. The compound's well-documented synthetic pathways also contribute to its accessibility for academic and industrial research purposes.

The growing body of literature on 5-Bromo-2-methylpyrazolo[1,5-a]pyrimidine underscores its importance as a pharmacophore in drug discovery. Researchers continue to uncover new applications for this compound and its derivatives across multiple therapeutic areas. As our understanding of disease mechanisms advances, so too does the demand for innovative molecular tools like 5-Bromo-2-methylpyrazolo[1,5-a]pyrimidine to address unmet medical needs.

In conclusion, 5-Bromo-2-methylpyrazolo[1,5-a]pyrimidine (CAS No. 1610021-32-3) represents a cornerstone in contemporary medicinal chemistry due to its structural versatility and biological relevance. Its continued exploration promises to yield novel therapeutics with significant implications for human health and disease management.